Cas no 1803707-18-7 (2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride)

• Product Name: 2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride
• CAS No: 1803707-18-7
• MF: C₆H₃BrClF₂NO₂S
• MW: 306.512325525284
• CID: 4847855
• Update Time: 2025-07-23

2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride

• Inchi： 1S/C6H3BrClF2NO2S/c7-5-1-3(6(9)10)4(2-11-5)14(8,12)13/h1-2,6H
• InChI Key： MZGPBWUPGKNRRU-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C=N1)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 295
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4

Additional information on 2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride

Introduction to 2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1803707-18-7)

2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803707-18-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both bromo and difluoromethyl substituents in its structure imparts unique reactivity and functional properties, making it a valuable building block for medicinal chemists and synthetic organic chemists.

The sulfonyl chloride moiety in this compound is particularly noteworthy, as it serves as a versatile electrophile that can undergo nucleophilic substitution reactions to form sulfonamides, sulfonates, and other derivatives. These derivatives are often pivotal in the development of drugs targeting a broad spectrum of diseases, including cancer, infectious diseases, and inflammatory conditions. The bromo substituent at the 2-position of the pyridine ring further enhances the compound's synthetic utility, allowing for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are instrumental in constructing complex molecular architectures essential for drug discovery.

The difluoromethyl group at the 4-position is another critical feature that contributes to the compound's appeal in medicinal chemistry. Difluoromethyl groups are known to improve metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. For instance, they can enhance lipophilicity and resistance to enzymatic degradation, thereby extending the half-life of a drug in vivo. Recent studies have demonstrated that incorporating difluoromethyl groups into active pharmaceutical ingredients (APIs) can lead to more potent and selective therapeutic agents. This has spurred interest in developing efficient synthetic routes to compounds containing this moiety.

In recent years, there has been a surge in research focused on developing novel sulfonyl chloride derivatives for their potential applications in drug development. The compound 2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride has been explored as a key intermediate in synthesizing small-molecule inhibitors targeting specific biological pathways. For example, researchers have utilized this compound to develop inhibitors of enzymes involved in cancer metabolism. By leveraging its reactivity, scientists have been able to create molecules that disrupt critical metabolic pathways in tumor cells, offering promising avenues for anticancer therapy.

Moreover, the agrochemical industry has also shown interest in this compound due to its potential use in developing novel pesticides and herbicides. Sulfonyl chloride derivatives are known to exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. The structural features of 2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride, particularly the presence of bromo and difluoromethyl groups, make it an attractive candidate for designing next-generation agrochemicals with improved efficacy and environmental safety.

The synthesis of 2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at the desired positions on the pyridine ring followed by sulfonylation with chlorosulfonic acid or its equivalents. The introduction of the difluoromethyl group can be achieved through various methods, such as reduction of fluorinated ketones or direct fluorination reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications.

One of the most compelling aspects of working with 2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride is its versatility in generating a wide range of derivatives through different chemical transformations. For instance, nucleophilic aromatic substitution reactions can be employed to introduce various substituents at the brominated position, while palladium-catalyzed cross-coupling reactions allow for further diversification of the molecular structure. These strategies have been instrumental in generating libraries of compounds for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules.

In conclusion, 2-Bromo-4-(difluoromethyl)pyridine-5-sulfonyl chloride (CAS No. 1803707-18-7) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with improved pharmacokinetic properties. As research continues to uncover new applications for sulfonyl chloride derivatives, compounds like this one will undoubtedly play a crucial role in the development of next-generation therapeutics and crop protection agents.